Cas no 500160-48-5 (Methyl 4-(Dimethylamino)pyrimidine-2-carboxylate)
500160-48-5 structure
Product Name:Methyl 4-(Dimethylamino)pyrimidine-2-carboxylate
CAS No:500160-48-5
MF:C8H11N3O2
MW:181.191841363907
CID:1546661
PubChem ID:86210544
Update Time:2025-04-21
Methyl 4-(Dimethylamino)pyrimidine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrimidinecarboxylic acid, 4-(dimethylamino)-, methyl ester
- AKOS040693788
- DB-221106
- starbld0015895
- SCHEMBL15264768
- MJQSKSQHCXDQJF-UHFFFAOYSA-N
- 500160-48-5
- methyl 4-(dimethylamino)pyrimidine-2-carboxylate
- Methyl 4-(Dimethylamino)pyrimidine-2-carboxylate
-
- Inchi: 1S/C8H11N3O2/c1-11(2)6-4-5-9-7(10-6)8(12)13-3/h4-5H,1-3H3
- InChI Key: MJQSKSQHCXDQJF-UHFFFAOYSA-N
- SMILES: O(C)C(C1=NC=CC(=N1)N(C)C)=O
Computed Properties
- Exact Mass: 181.08523
- Monoisotopic Mass: 181.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 55.3Ų
Experimental Properties
- PSA: 55.32
Methyl 4-(Dimethylamino)pyrimidine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M293886-100mg |
Methyl 4-(Dimethylamino)pyrimidine-2-carboxylate |
500160-48-5 | 100mg |
$ 115.00 | 2022-06-04 | ||
| TRC | M293886-500mg |
Methyl 4-(Dimethylamino)pyrimidine-2-carboxylate |
500160-48-5 | 500mg |
$ 475.00 | 2022-06-04 | ||
| TRC | M293886-1g |
Methyl 4-(Dimethylamino)pyrimidine-2-carboxylate |
500160-48-5 | 1g |
$ 730.00 | 2022-06-04 |
Methyl 4-(Dimethylamino)pyrimidine-2-carboxylate Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
500160-48-5 (Methyl 4-(Dimethylamino)pyrimidine-2-carboxylate) Related Products
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